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Compound of Interest

Compound Name: Hydroxy Methyl Linagliptin

Cat. No.: B15813870

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hydroxy Methyl Linagliptin is recognized primarily as a metabolite and impurity of Linagliptin,

a potent and selective dipeptidyl peptidase-4 (DPP-4) inhibitor used in the management of type

2 diabetes mellitus. The presence and characterization of such metabolites are of paramount

importance in drug development and regulatory affairs to ensure the safety and efficacy of the

parent drug. This technical guide provides a comprehensive overview of the known chemical

properties of Hydroxy Methyl Linagliptin, including its chemical identity, available

physicochemical data, and pathways related to its formation and the mechanism of action of its

parent compound.

Chemical Identity
Hydroxy Methyl Linagliptin is systematically named 8-[(3R)-3-aminopiperidin-1-yl]-7-[(2E)-4-

hydroxy-3-methylbut-2-en-1-yl]-3-methyl-1-[(4-ethylquinazolin-2-yl)methyl]-3,7-dihydro-1H-

purine-2,6-dione.[1][2][3][4] It is a derivative of Linagliptin where a hydroxymethyl group is

introduced.
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Physicochemical Properties
Quantitative experimental data for many of the physicochemical properties of Hydroxy Methyl
Linagliptin are not readily available in the public domain, which is common for drug

metabolites that are not themselves active pharmaceutical ingredients. The available

information is summarized in the table below.

Property Value Source

Molecular Formula C27H34N8O3 [1][2][5][6]

Molecular Weight 518.62 g/mol [2][6]

IUPAC Name

8-[(3R)-3-aminopiperidin-1-

yl]-7-[(2E)-4-hydroxy-3-

methylbut-2-en-1-yl]-3-methyl-

1-[(4-ethylquinazolin-2-

yl)methyl]-3,7-dihydro-1H-

purine-2,6-dione

[1][7]

Appearance Not specified (likely a solid)

Solubility Data not available

Melting Point Data not available

pKa Data not available

LogP Data not available

Storage Condition 2-8°C Refrigerator

Metabolic Pathway
Hydroxy Methyl Linagliptin is a product of the metabolism of Linagliptin. The

biotransformation involves the hydroxylation of the parent molecule. While Linagliptin is noted

for its minimal metabolism, this hydroxylated metabolite is one of the identified products.[8]
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Metabolic conversion of Linagliptin.

Signaling Pathway of the Parent Compound:
Linagliptin
Hydroxy Methyl Linagliptin is considered a pharmacologically inactive metabolite.[4][9] The

therapeutic effects of the parent drug, Linagliptin, are due to its inhibition of the DPP-4 enzyme.

This pathway is crucial for glucose homeostasis.
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Mechanism of action of Linagliptin.

Experimental Protocols
General Synthetic Approach for Linagliptin-Related
Impurities
The synthesis of Linagliptin and its impurities often involves a multi-step process. A general

approach for preparing related substances, which could be adapted for Hydroxy Methyl
Linagliptin, is outlined below. This is a representative workflow and specific reagents and

conditions would need to be optimized.
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General synthetic workflow.

Methodology:
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N7-Alkylation: The starting xanthine derivative is alkylated at the N7 position. This could

involve reacting an 8-bromo-xanthine with an appropriate alkyl halide in the presence of a

base.

N1-Alkylation: The resulting intermediate is then alkylated at the N1 position, typically with a

substituted quinazoline methyl halide.

C8-Amination: The bromine at the C8 position is displaced by the desired amino piperidine

derivative.

Purification: The final product is purified using techniques such as column chromatography

or recrystallization to achieve the desired purity.

Analytical Characterization: High-Performance Liquid
Chromatography (HPLC)
HPLC is a standard method for the identification and quantification of pharmaceutical

impurities. A general reverse-phase HPLC (RP-HPLC) method for the analysis of Linagliptin

and its related substances is described below.

Chromatographic Conditions (Representative):

Column: C18, 250 mm x 4.6 mm, 5 µm

Mobile Phase A: Phosphate buffer

Mobile Phase B: Acetonitrile

Gradient: A time-based gradient from a lower to a higher percentage of Mobile Phase B.

Flow Rate: 1.0 mL/min

Detection: UV at a specified wavelength (e.g., 225 nm or 293 nm)[8]

Column Temperature: 45°C

Methodology:
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Standard Preparation: A standard solution of Hydroxy Methyl Linagliptin is prepared in a

suitable diluent at a known concentration.

Sample Preparation: The sample containing the analyte is dissolved in the diluent.

Injection: Equal volumes of the standard and sample solutions are injected into the HPLC

system.

Analysis: The retention time and peak area of the analyte in the sample are compared to

those of the standard for identification and quantification. The method should be validated for

specificity, linearity, accuracy, precision, and robustness according to ICH guidelines.

Conclusion
Hydroxy Methyl Linagliptin is a key metabolite of Linagliptin. While comprehensive

physicochemical data is not widely published, its chemical structure and role in the metabolic

profile of Linagliptin are established. The provided information on its formation, the mechanism

of its parent compound, and general experimental approaches for its synthesis and analysis

serve as a valuable resource for researchers and professionals in the field of drug

development. Further studies to fully characterize the physicochemical properties of this

metabolite would be beneficial for a more complete understanding of Linagliptin's disposition in

vivo.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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